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Cat. No.: B15589291

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NSC636819 is a potent and selective, cell-permeable small molecule inhibitor of the Jumonji C

(JmjC) domain-containing histone lysine demethylases KDM4A and KDM4B. This technical

guide provides a comprehensive overview of NSC636819, including its chemical properties,

mechanism of action, and its effects on cancer cells, particularly in the context of prostate

cancer. Detailed experimental protocols and signaling pathway diagrams are provided to

facilitate further research and development of this compound as a potential therapeutic agent.

Chemical and Physical Properties
NSC636819, with the chemical formula C22H12Cl4N2O4, is a dinitrobenzene derivative.[1][2]

[3] It has a molecular weight of 510.15 g/mol .[1][2][3][4] The compound is a solid, typically

brown in color, and is soluble in dimethyl sulfoxide (DMSO) at concentrations up to 10 mg/mL

or 10 mM.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15589291#bc-rfq
https://www.benchchem.com/product/b15589291/docs?utm_src=pdf-body#in-depth-technical-guide-to-nsc636819-a-selective-kdm4a-kdm4b-inhibitor
https://www.benchchem.com/product/b15589291/docs?utm_src=pdf-body#in-depth-technical-guide-to-nsc636819-a-selective-kdm4a-kdm4b-inhibitor
https://www.benchchem.com/product/b15589291/docs?utm_src=pdf-body#in-depth-technical-guide-to-nsc636819-a-selective-kdm4a-kdm4b-inhibitor
https://pmc.ncbi.nlm.nih.gov/articles/PMC4216216/
https://www.medchemexpress.com/nsc636819.html
https://pubs.acs.org/doi/10.1021/jm500249n
https://pmc.ncbi.nlm.nih.gov/articles/PMC4216216/
https://www.medchemexpress.com/nsc636819.html
https://pubs.acs.org/doi/10.1021/jm500249n
https://www.xcessbio.com/products/m60290
https://pmc.ncbi.nlm.nih.gov/articles/PMC4216216/
https://www.medchemexpress.com/nsc636819.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C22H12Cl4N2O4 [1][2][3]

Molecular Weight 510.15 g/mol [1][2][3][4]

Appearance Solid, brown powder [1]

Solubility
Soluble in DMSO up to 10

mg/mL (or 10 mM)
[1][2]

Purity ≥97% (HPLC) [1]

Storage 2-8°C, protect from light [1]

Mechanism of Action
NSC636819 functions as a competitive inhibitor of the histone demethylases KDM4A and

KDM4B.[1][5] These enzymes are responsible for removing methyl groups from histone H3 at

lysine 9 (H3K9me3) and lysine 36 (H3K36me3), epigenetic marks associated with

transcriptional repression and activation, respectively. By inhibiting KDM4A and KDM4B,

NSC636819 leads to an increase in the global levels of H3K9me3, thereby promoting a more

condensed chromatin state and repressing gene expression.[1][2]

The inhibitory effect of NSC636819 is selective for KDM4A and KDM4B, with significantly

reduced activity against other KDM4 subfamily members like KDM4D and KDM4E.[1][5]

Signaling Pathway of NSC636819 in Prostate Cancer
In prostate cancer, KDM4A and KDM4B are often overexpressed and act as coactivators for

the androgen receptor (AR), a key driver of prostate cancer progression.[1] By inhibiting

KDM4A/B, NSC636819 prevents the demethylation of H3K9me3 at the promoters of AR target

genes. This leads to the transcriptional silencing of these genes, which include those involved

in cell proliferation and survival.[1] This ultimately results in the induction of apoptosis in

prostate cancer cells.[1][2]

Furthermore, NSC636819 has been shown to up-regulate the expression of tumor suppressor

genes such as RB1 and CDH1, while down-regulating oncogenes like IGF1R, FGFR3, CCNE2,

AURKA, and AURKB.[5] The compound also strongly induces the expression of Tumor
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Necrosis Factor-Related Apoptosis-Inducing Ligand (TRAIL) and its receptor DR5 in cancer

cells.[2]
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Caption: Signaling pathway of NSC636819 in prostate cancer cells.

Quantitative Data
The following tables summarize the key quantitative data for NSC636819's activity.
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Table 1: In Vitro Inhibitory Activity

Target Assay Type Value Reference

KDM4A IC50 6.4 µM [1][5]

KDM4A Ki 5.5 µM [2]

KDM4B IC50 9.3 µM [1][5]

KDM4B Ki 3.0 µM [2]

Table 2: Cellular Activity

Cell Line Assay Type Value Conditions Reference

LNCaP
Cytotoxicity

(IC50)
16.5 µM 3-day culture [1][2]

PNT2 (normal) Cytotoxicity
No significant

effect

5-20 µM over 6

days
[1]

RWPE1 (normal) Cytotoxicity
Slight growth

reduction
20 µM [1]

LNCaP
H3K9me3

Inhibition

Significant

reduction

100 µM for 30

min
[2]

Calu-6, MDA-

MB231, A549,

H1299

TRAIL & DR5

Induction
Strong induction

10-20 µM for 2

days
[2]

Table 3: In Vivo Activity
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Animal Model Tumor Type
Dosage and
Administration

Outcome Reference

Mouse A549 xenograft

20 or 40 mg/kg;

intraperitoneal; 5

times a week for

4 weeks

Strongly

suppressed

tumor growth

and sensitized

tumors to TRAIL-

inducer ONC201

[2]

Experimental Protocols
The following are detailed methodologies for key experiments involving NSC636819, primarily

based on the work by Chu et al. (2014).

KDM4A/KDM4B Inhibition Assay (In Vitro Demethylation
Assay)
This protocol outlines the procedure to determine the inhibitory effect of NSC636819 on the

demethylase activity of KDM4A and KDM4B.

Materials:

Recombinant human KDM4A (1-347) and KDM4B (1-348)

Calf thymus histone H3

NSC636819

Assay buffer: 50 mM HEPES (pH 7.5), 1 mM α-ketoglutarate (AKG), 2 mM ascorbate, 50 µM

Fe(II)

Anti-H3K9me3 and anti-H3K36me3 antibodies

Western blot reagents and equipment

Procedure:
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Prepare the reaction mixture containing 10 µM of either KDM4A or KDM4B enzyme, 5 µM of

calf thymus H3, and the desired concentration of NSC636819 (or DMSO as a vehicle

control) in the assay buffer.

Incubate the reaction mixture at 37°C for 30 minutes.

Stop the reaction by adding SDS-PAGE loading buffer and boiling for 5 minutes.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Probe the membrane with primary antibodies against H3K9me3 and H3K36me3 to detect

the demethylation activity.

Use an appropriate secondary antibody and a chemiluminescence detection system to

visualize the results.

Quantify the band intensities to determine the extent of inhibition.

Cell Viability Assay
This protocol describes how to assess the cytotoxic effects of NSC636819 on cancer and

normal cell lines.

Materials:

LNCaP, PNT2, and RWPE1 cells

Appropriate cell culture medium and supplements

NSC636819

Trypan blue solution or a cell counting instrument (e.g., hemocytometer or automated cell

counter)

Procedure:

Seed the cells in multi-well plates at an appropriate density and allow them to adhere

overnight.
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Treat the cells with various concentrations of NSC636819 (e.g., 5, 10, 20 µM) or DMSO as a

control.

Incubate the cells for the desired duration (e.g., 3 to 6 days).

At the end of the treatment period, harvest the cells by trypsinization.

Resuspend the cells in culture medium and mix with an equal volume of trypan blue solution.

Count the number of viable (unstained) and non-viable (blue) cells using a hemocytometer or

an automated cell counter.

Calculate the percentage of viable cells relative to the control to determine the effect of

NSC636819 on cell viability.

Western Blot Analysis for H3K9me3 Levels in Cells
This protocol is for determining the effect of NSC636819 on the levels of H3K9me3 within cells.

Materials:

LNCaP cells

NSC636819

Lysis buffer: 50 mM Tris-HCl (pH 7.5), 150 mM NaCl, 0.5% Triton X-100, 10% glycerol, 1 mM

EDTA, protease inhibitors

Anti-H3K9me3 and anti-histone H3 antibodies

Western blot reagents and equipment

Procedure:

Treat LNCaP cells with different concentrations of NSC636819 (e.g., 1-100 µM) for 24 hours.

Lyse the cells with lysis buffer on ice for 15 minutes, followed by sonication (10 minutes cycle

of 30 seconds on, 30 seconds off) on ice.
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Centrifuge the lysates to pellet cell debris and collect the supernatant.

Determine the protein concentration of the lysates.

Perform western blotting as described in section 4.1, using primary antibodies against

H3K9me3 and total histone H3 (as a loading control).

Analyze the band intensities to assess the change in H3K9me3 levels.

Experimental Workflow Diagram

In Vitro Analysis Cell-Based Assays In Vivo Studies

KDM4A/B Inhibition Assay

Western Blot for H3K9me3/H3K36me3

Cell Culture
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Click to download full resolution via product page

Caption: General experimental workflow for evaluating NSC636819.

Conclusion
NSC636819 is a valuable research tool for studying the roles of KDM4A and KDM4B in various

biological processes, particularly in the context of cancer. Its ability to selectively inhibit these

histone demethylases, leading to the suppression of the androgen receptor signaling pathway

and induction of apoptosis in prostate cancer cells, highlights its potential as a lead compound

for the development of novel anticancer therapies. The data and protocols presented in this
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guide are intended to support and facilitate further investigation into the therapeutic

applications of NSC636819 and other KDM4 inhibitors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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